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Compound of Interest

Compound Name:
Glycine-2-13C Ethyl Ester

Hydrochloride

Cat. No.: B562569 Get Quote

Before any disposal action is taken, a clear characterization of the waste is paramount. This

initial assessment dictates the entire disposal pathway.

The Isotope Question: ¹³C is Stable, Not Radioactive
The "2-¹³C" designation in the chemical name indicates that the second carbon atom in the

glycine backbone is a Carbon-13 isotope. It is critical to understand that ¹³C is a stable, non-

radioactive isotope of carbon.[1][2] Unlike radioactive isotopes such as ¹⁴C or ³H, it does not

decay or emit radiation.

Causality: This distinction is fundamental. Because the isotopic label is stable, no special

radiological handling, shielding, or decay-in-storage protocols are required.[1] The disposal

procedure is therefore governed by the chemical properties of the molecule itself, identical to

its unlabeled counterpart, Glycine Ethyl Ester Hydrochloride (CAS No. 623-33-6).[2]

The Hazard Question: Chemical Waste Characterization
Under the Globally Harmonized System (GHS), Glycine Ethyl Ester Hydrochloride is classified

as causing serious eye damage (Category 1, H318).[3][4][5][6] This classification alone

mandates that it be treated as a regulated chemical waste, not as common refuse.

Trustworthiness: Your primary responsibility as a waste generator is to consult your institution's

Environmental Health & Safety (EHS) office and local, state, and federal regulations.[3][7]
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Guidelines from the U.S. Environmental Protection Agency (EPA), such as those listed in 40

CFR 261.3, provide the framework for classification, but local regulations are the ultimate

authority.[3] Never dispose of this chemical down the drain or in the regular trash.[8][9]

Pre-Disposal Safety Protocols
Safe disposal begins with safe handling. Adherence to the following personal protective

equipment (PPE) and handling standards is non-negotiable.

Experimental Protocol: Standard Safety & Handling

Engineering Controls: Conduct all handling and waste consolidation within a certified

chemical fume hood to prevent inhalation of the fine powder.[3][8]

Eye and Face Protection: Wear chemical safety goggles and a face shield. The H318

classification indicates a risk of serious, irreversible eye damage upon contact.[3][4][6]

Hand Protection: Use nitrile or other chemically resistant gloves. Employ proper glove

removal technique to avoid skin contact.[8]

Body Protection: Wear a standard laboratory coat.

Avoid Dust Generation: Handle the solid material carefully to minimize the creation of

airborne dust.[8]

Hand Hygiene: Wash hands thoroughly with soap and water after handling is complete.[3][4]

Step-by-Step Disposal Protocols
The correct disposal path depends on the form of the waste. Segregation is key to preventing

dangerous chemical reactions and ensuring compliant disposal.

Protocol A: Unused or Surplus Solid Material
This protocol applies to the pure, solid Glycine-2-13C Ethyl Ester Hydrochloride.

Waste Container: Designate a clearly labeled, sealable, and chemically compatible container

for "Solid Organic Waste" or a similar designation provided by your EHS office. A wide-mouth
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polyethylene bottle is a suitable choice.

Labeling: Affix a hazardous waste tag to the container before adding any waste.[10] Fill out

all required information, including the full chemical name: "Glycine-2-13C Ethyl Ester
Hydrochloride."

Transfer: Carefully transfer the surplus solid into the designated waste container inside a

fume hood.

Storage: Securely close the container. Store it in a designated satellite accumulation area

away from incompatible materials (e.g., strong bases, strong oxidizers).[11]

Pickup: Arrange for pickup by your institution's licensed hazardous waste disposal service.[8]

The preferred ultimate disposal method is high-temperature incineration in a facility equipped

with afterburners and scrubbers to manage the nitrogen oxides and hydrogen chloride gas

produced during combustion.[3][8]

Protocol B: Contaminated Labware & PPE
This protocol applies to items like weigh boats, contaminated gloves, and paper towels.

Waste Stream: This is considered solid chemical waste.

Collection: Place all contaminated disposable items into a designated, labeled solid waste

container or a securely lined box specifically for "Contaminated Solid Debris."

Labeling: Clearly label the container with the chemical contaminant: "Contaminated with

Glycine-2-13C Ethyl Ester Hydrochloride."

Storage & Disposal: Store and dispose of this container through your institution's chemical

waste program, following the same final steps as Protocol A.

Protocol C: Aqueous Solutions of the Compound
This protocol applies to any solutions where the compound has been dissolved in water or

buffer.
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Waste Stream: This is an aqueous, non-halogenated organic waste. Do not pour it down the

sink.[8]

Waste Container: Use a designated, sealable, and properly vented container for "Aqueous

Chemical Waste."

pH Check: Since this is a hydrochloride salt, the solution will be acidic. While neutralization is

not always required before pickup, it is good practice to note the approximate pH on the

waste tag. Do not mix with basic waste streams in the same container.

Labeling: On the hazardous waste tag, list all constituents, including water and the full

chemical name "Glycine-2-13C Ethyl Ester Hydrochloride," with their estimated

percentages.

Storage & Disposal: Securely close the container and arrange for pickup via your EHS office.

Protocol D: Empty Container Disposal
This protocol applies to the original product bottle once it is empty.

Definition of "Empty": An "empty" container must have no free-standing liquid or visible solid

residue.[9]

Decontamination: Triple rinse the container with a suitable solvent (e.g., water or ethanol).

Causality: This step ensures the removal of residual chemical that could pose a hazard to

custodial staff.

Rinsate Collection: The rinsate from all three rinses is considered hazardous waste.[12]

Collect it and add it to your "Aqueous Chemical Waste" container (Protocol C).

Defacing: Completely obliterate or remove the original product label.[9][12] This prevents the

container from being mistaken for a full product bottle.

Final Disposal: Once triple-rinsed and defaced, the container can typically be disposed of in

the regular laboratory glass or solid waste stream. Consult your institutional policy to confirm.
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The Logic of Disposal: A Visual Workflow
This diagram outlines the decision-making process for the proper management and disposal of

Glycine-2-13C Ethyl Ester Hydrochloride waste streams.
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Caption: Disposal workflow for Glycine-2-13C Ethyl Ester Hydrochloride.
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Data Summary
The following table summarizes the key identification and hazard information for this

compound.

Property Value Source(s)

Chemical Name
Glycine-2-13C Ethyl Ester

Hydrochloride
[13]

CAS Number 58420-91-0 [13]

Molecular Formula C₃(¹³C)H₁₀ClNO₂ [13]

Molecular Weight 140.57 g/mol [13]

Physical State
White crystalline powder or

chunks
[3][6]

GHS Pictogram Corrosion [4][6]

GHS Signal Word Danger [3][4][6]

Hazard Statement
H318: Causes serious eye

damage
[3][4][5][6]

Primary Disposal Route
Licensed professional waste

disposal service (incineration)
[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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